Cas no 2229457-74-1 (4-(4-Acetamidophenyl)-2-methylbutanoic acid)

• Product Name: 4-(4-Acetamidophenyl)-2-methylbutanoic acid
• CAS No: 2229457-74-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5767611
• PubChem ID: 165686193
• Update Time: 2025-11-06

4-(4-Acetamidophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1785787
• 2229457-74-1
• 4-(4-acetamidophenyl)-2-methylbutanoic acid
• 4-(4-Acetamidophenyl)-2-methylbutanoic acid

• Inchi： 1S/C13H17NO3/c1-9(13(16)17)3-4-11-5-7-12(8-6-11)14-10(2)15/h5-9H,3-4H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： UMOJODFMAWLQGJ-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(4-Acetamidophenyl)-2-methylbutanoic acid

Recent Advances in the Study of 4-(4-Acetamidophenyl)-2-methylbutanoic acid (CAS: 2229457-74-1)

4-(4-Acetamidophenyl)-2-methylbutanoic acid (CAS: 2229457-74-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in medicine.

The compound's structure, characterized by an acetamidophenyl group and a methylbutanoic acid moiety, suggests its utility in modulating biological pathways. Recent research has explored its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and its potential to interact with cyclooxygenase (COX) enzymes. Studies have demonstrated that derivatives of 4-(4-Acetamidophenyl)-2-methylbutanoic acid exhibit significant COX-2 selectivity, which is crucial for reducing gastrointestinal side effects commonly associated with traditional NSAIDs.

In addition to its anti-inflammatory properties, this compound has been investigated for its potential in pain management. Preclinical studies have shown that certain derivatives can effectively inhibit pain pathways by targeting specific receptors in the central nervous system. These findings open new avenues for the development of safer and more effective analgesics, addressing the limitations of current opioid-based treatments.

Another area of interest is the compound's role in metabolic disorders. Recent in vitro and in vivo studies have indicated that 4-(4-Acetamidophenyl)-2-methylbutanoic acid may influence lipid metabolism and glucose homeostasis, making it a candidate for further research in diabetes and obesity management. Its mechanism of action appears to involve the modulation of peroxisome proliferator-activated receptors (PPARs), which are key regulators of metabolic processes.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Researchers are actively working on structural modifications to enhance its bioavailability and reduce potential toxicity. Advanced computational modeling and high-throughput screening techniques are being employed to identify the most promising derivatives for clinical development.

In conclusion, 4-(4-Acetamidophenyl)-2-methylbutanoic acid (CAS: 2229457-74-1) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory, analgesic, and metabolic therapies, making it a valuable focus for ongoing research. Future studies will likely explore its efficacy in more complex disease models and its potential for combination therapies, further solidifying its role in the pharmaceutical landscape.